Hydrogencarbonic acid iron

• CAS No.: 10290-71-8
• Molecular Formula: C3Fe2O9
• Molecular Weight: 291.72 g/mol
• IUPAC Name: iron(3+);tricarbonate
• InChI: InChI=1S/3CH2O3.2Fe/c3*2-1(3)4;;/h3*(H2,2,3,4);;/q;;;2*+3/p-6
• InChI Key: YPJCVYYCWSFGRM-UHFFFAOYSA-H
• Canonical SMILES: C(=O)([O-])[O-].C(=O)([O-])[O-].C(=O)([O-])[O-].[Fe+3].[Fe+3]
• Color/Form: Precipitates as a white solid
• density: 3.9 g/cu cm
• melting_point: MP: Decomposes
• physical_description: White or grey odorless solid, insoluble in water, soluble in acid; [Hawley]; Light to dark brown mineral; [Merck Index]
• solubility: 0.0067 G SOL IN 1 LITER OF WATER @ 25 °C; SOL IN CARBONIC ACID SOLUTION

Description

Ferrous carbonate is a carbonate salt in which the counter-ion is iron in the +2 oxidation state. It is a carbonate salt, a one-carbon compound, an iron molecular entity and a carbonate mineral.
Siderite is a mineral with formula of Fe2+CO3 or Fe(CO3). The corresponding IMA (International Mineralogical Association) number is IMA1962 s.p.. The IMA symbol is Sd.
See also: Ferrous cation (has active moiety).

Synthesis routes and methods I

Procedure details

Mixing of solution containing a carbonic acid, a hydrogencarbonic acid, or a carbonic acid and a hydrogencarbonic acid (solution A) and a solution containing iron and a partial hydrolyzate of casein (solution B) using hydrolyzates of casein prepared by partial hydrolysis of casein with a protease in advance to give a carbonic acid- and/or hydrogencarbonic acid-iron-partial hydrolyzates of casein complex. However, the molar concentration of iron ion in solution B is made 1/3 or less of those of a carbonic acid and a hydrogencarbonic acid ions dissolved in a mixed solution of A and B. The molar number of partial hydrolyzates of casein in solution B is adjusted to 11/1,000 molar number of iron ion in solution B calculated as casein before hydrolysis.

Synthesis routes and methods II

Procedure details

Simultaneous mixing of solution containing a carbonic acid, a hydrogencarbonic acid, or a carbonic acid and a hydrogencarbonic acid (solution A), a solution containing iron (solution B), and a solution of partial hydrolyzates of casein solution (solution C) using hydrolyzates of casein prepared by partial hydrolysis of casein with a protease in advance to give carbonic acid-and/or hydrogencarbonic acid-iron-partial hydrolyzates of casein complex of the present invention. However, the molar concentration of iron ion in solution B is made 1/3 or less of those of a carbonic acid and a hydrogencarbonic acid ions dissolved in a mixed solution of A, B and C, and molar number of partial hydrolyzates of casein in solution C is adjusted to 11/1,000 molar number of iron ion in solution B calculated as casein before partial hydrolysis.